Cas no 918412-67-6 (Glycine, L-cysteinylglycylglycyl-L-cysteinylglycylglycyl-L-cysteinylglycyl-)

• Product Name: Glycine, L-cysteinylglycylglycyl-L-cysteinylglycylglycyl-L-cysteinylglycyl-
• CAS No: 918412-67-6
• MF: C₂₁H₃₅N₉O₁₀S₃
• MW: 669.751899957657
• CID: 776615
• PubChem ID: 71427307
• Update Time: 2025-04-19

Glycine, L-cysteinylglycylglycyl-L-cysteinylglycylglycyl-L-cysteinylglycyl- Chemical and Physical Properties

Names and Identifiers

• Glycine, L-cysteinylglycylglycyl-L-cysteinylglycylglycyl-L-cysteinylglycyl-
• 2-[[2-[[(2R)-2-[[2-[[2-[[(2R)-2-[[2-[[2-[[(2R)-2-amino-3-sulfanylpropanoyl]amino]acetyl]amino]acetyl]amino]-3-sulfanylpropanoyl]amino]acetyl]amino]acetyl]amino]-3-sulfanylpropanoyl]amino]acetyl]amino]
• DTXSID80846049
• L-Cysteinylglycylglycyl-L-cysteinylglycylglycyl-L-cysteinylglycylglycine
• 918412-67-6

• Inchi： 1S/C21H35N9O10S3/c22-10(7-41)19(38)26-1-13(31)23-4-16(34)29-11(8-42)20(39)27-2-14(32)24-5-17(35)30-12(9-43)21(40)28-3-15(33)25-6-18(36)37/h10-12,41-43H,1-9,22H2,(H,23,31)(H,24,32)(H,25,33)(H,26,38)(H,27,39)(H,28,40)(H,29,34)(H,30,35)(H,36,37)/t10-,11-,12-/m0/s1
• InChI Key： SAQTYCXOUWKCPW-SRVKXCTJSA-N
• SMILES： SC[C@@H](C(NCC(NCC(N[C@H](C(NCC(NCC(=O)O)=O)=O)CS)=O)=O)=O)NC(CNC(CNC([C@H](CS)N)=O)=O)=O

Computed Properties

• Exact Mass: 669.16690187g/mol
• Monoisotopic Mass: 669.16690187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 43
• Rotatable Bond Count: 20
• Complexity: 1050
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -7.7
• Topological Polar Surface Area: 299Ų